2-chloro-N-isopropyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxamide

• IUPAC Name: 2-chloro-N-propan-2-yl-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide
• InChI: InChI=1S/C11H15ClN2OS/c1-7(2)13-11(15)14-4-3-9-8(6-14)5-10(12)16-9/h5,7H,3-4,6H2,1-2H3,(H,13,15)
• InChI Key: RYUKGXLXRIYJES-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)N1CCC2=C(C1)C=C(S2)Cl
• Molecular Formula: C11H15ClN2OS
• Molecular Weight: 258.77 g/mol

Description

2-chloro-N-isopropyl-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is known to possess a diverse range of biological activities, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Modification

The synthesis of N-alkyl-4-chloro-2-pyridine carboxamides demonstrates a fundamental process in modifying pyridine structures to create derivatives with potential chemical and pharmacological properties (Pan Qing-cai, 2011). Similarly, the creation of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related systems highlights the versatility of thienopyridines as precursors for complex heterocyclic compounds, which could be valuable in drug design and development (E. A. Bakhite et al., 2005).

Chemical Transformations

The exploration of 2-pyridinethiones from 1,2,3-triarylpropenones and their further transformation into carboxamides showcases the chemical versatility of pyridinethiones, suggesting their utility in synthesizing compounds with varied biological activities (E. Paniagua et al., 2010). Moreover, the modification of pyridine-3-carboxamide by radical substitution indicates the potential for structural diversification of pyridine derivatives, which could enhance their pharmacological properties (M. Tada & Y. Yokoi, 1989).

Biological Activity and Applications

The synthesis of new polycyclic compounds containing the thieno[2′,3′:5,6]pyrimido[2,1-a]isoindole fragment, with one compound showing pronounced UV fluorescence, suggests applications in materials science, particularly in the development of fluorescent markers and probes (V. Dotsenko et al., 2021). Furthermore, the antimicrobial activity of new pyridothienopyrimidines and related compounds underscores the therapeutic potential of thienopyridine derivatives in addressing bacterial infections (A. Abdel-rahman et al., 2002).